Cas no 2639447-72-4 (4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid
• CAS No: 2639447-72-4
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 5641456
• PubChem ID: 165901628
• Update Time: 2025-10-31

4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639447-72-4
• EN300-28229320
• 4-({[(benzyloxy)carbonyl]amino}methyl)benzene-1,2-dicarboxylic acid
• 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid

• Inchi： 1S/C17H15NO6/c19-15(20)13-7-6-12(8-14(13)16(21)22)9-18-17(23)24-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,23)(H,19,20)(H,21,22)
• InChI Key： FTBHVZQKTNTZEX-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C(=O)O)=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid

Comprehensive Overview of 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid (CAS No. 2639447-72-4)

The compound 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid (CAS No. 2639447-72-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a dicarboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in peptide synthesis, polymer modification, and drug delivery systems.

In recent years, the demand for customized chemical intermediates like 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid has surged, driven by advancements in bioconjugation techniques and targeted drug design. This compound’s ability to act as a linker molecule in biopharmaceuticals aligns with the growing trend of precision medicine. Users searching for "Cbz-protected amino acid derivatives" or "dicarboxylic acid linkers for drug delivery" will find this compound particularly relevant.

The synthesis of 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid involves multi-step organic reactions, including amidation and ester hydrolysis. Its CAS No. 2639447-72-4 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or combinatorial chemistry often prioritize such compounds for their modularity and functional group compatibility.

From an industrial perspective, this compound’s applications extend to biodegradable polymers and smart materials. Its aromatic dicarboxylic acid backbone contributes to thermal stability, making it suitable for high-performance coatings. Searches related to "sustainable polymer additives" or "green chemistry intermediates" highlight its relevance in eco-friendly material development.

Quality control and analytical characterization of 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for GMP-compliant production. The compound’s solubility profile (e.g., in polar aprotic solvents) further enhances its utility in formulation science.

Emerging trends in AI-driven molecular design have also spotlighted derivatives of this compound. Computational models predict its potential in enzyme inhibition and receptor binding, addressing queries like "computational chemistry for drug discovery". Additionally, its low toxicity profile aligns with the shift toward safer chemical alternatives in consumer products.

In summary, 4-({(benzyloxy)carbonylamino}methyl)benzene-1,2-dicarboxylic acid (CAS No. 2639447-72-4) represents a convergence of innovation in medicinal chemistry and advanced materials. Its adaptability to diverse applications—from peptide therapeutics to functional coatings—ensures its prominence in both academic and industrial research landscapes.